Cas no 100445-51-0 (3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one)

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one is a versatile organic compound featuring a unique fluorophenyl group and a cyclohex-2-en-1-one backbone. This compound boasts enhanced stability, facilitating synthetic transformations. Its specific structural features make it a valuable building block in the synthesis of various pharmaceuticals and fine chemicals. The compound's distinct electronic properties contribute to its utility in organic synthesis and materials science applications.

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one structure

100445-51-0 structure

Product Name:3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one

CAS No:100445-51-0

MF:C₁₄H₁₆FNO

MW:233.28134727478

CID:1125643

PubChem ID:600947

Update Time:2025-10-17

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
- 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
- 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone
- 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-
- T0500-1932
- 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone
- ST092473
- AC1LCIQG
- 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone
- 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one
- Enamine_000233
- 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexenone
- ACMC-20m3hj
- 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one; 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone; 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-; T0500-1932; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone; ST092473; AC1LCIQG; 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one; Enamine_000233; 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexen
- HMS1394K13
- ALBB-013643
- DTXSID10344987
- SR-01000310805-1
- Maybridge3_006520
- 3-[(4-fluorophenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
- 3-(4-fluoroanilino)-5,5-dimethyl-1-cyclohex-2-enone
- SR-01000310805-4
- BDBM68357
- IPWMRCZGHYSQOD-UHFFFAOYSA-N
- Z56758803
- HMS1449I08
- CCG-43109
- STK795664
- 3-((4-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one
- CS-0318934
- CHEMBL1597232
- HMS2480K22
- Cyclohex-2-enone, 3-(4-fluorophenylamino)-5,5-dimethyl-
- 3-(4-Fluoroanilino)-5,5-dimethyl-2-cyclohexen-1-one #
- 3-(4-fluoroanilino)-5,5-dimethyl-cyclohex-2-en-1-one
- MLS000070279
- SR-01000310805
- AKOS000518200
- 100445-51-0
- SCHEMBL486145
- MFCD00128471
- IDI1_017907
- SR-01000310805-2
- SMR000008591
- LS-04271
- cid_600947
- 3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
- Inchi： 1S/C14H16FNO/c1-14(2)8-12(7-13(17)9-14)16-11-5-3-10(15)4-6-11/h3-7,16H,8-9H2,1-2H3
- InChI Key： IPWMRCZGHYSQOD-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)NC1=CC(CC(C)(C)C1)=O

Computed Properties

Exact Mass: 233.12168
Monoisotopic Mass: 233.121592296g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F054865-100mg	3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one	100445-51-0		100mg	$ 185.00	2022-06-05
TRC	F054865-250mg	3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one	100445-51-0		250mg	$ 380.00	2022-06-05
TRC	F054865-500mg	3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one	100445-51-0		500mg	$ 600.00	2022-06-05
A2B Chem LLC	AA02404-500mg	3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one	100445-51-0	>95%	500mg	$523.00	2024-04-20
A2B Chem LLC	AA02404-1g	3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one	100445-51-0	>95%	1g	$578.00	2024-04-20